Cas no 120354-28-1 (Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-)
120354-28-1 structure
Product Name:Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-
CAS No:120354-28-1
MF:C19H15N3OS
MW:333.406902551651
CID:184667
PubChem ID:3078210
Update Time:2025-04-19
Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-
- 3-amino-2-benzyl-5-phenylthieno[2,3-d]pyrimidin-4-one
- 120354-28-1
- DTXSID40152815
- Thieno(2,3-d)pyrimidin-4(3H)-one, 3-amino-5-phenyl-2-(phenylmethyl)-
- BRN 5982449
- 3-Amino-5-phenyl-2-(phenylmethyl)thieno(2,3-d)pyrimidin-4(3H)-one
-
- Inchi: 1S/C19H15N3OS/c20-22-16(11-13-7-3-1-4-8-13)21-18-17(19(22)23)15(12-24-18)14-9-5-2-6-10-14/h1-10,12H,11,20H2
- InChI Key: LOZJWPIFPRGRAA-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC=2)C2C(N(C(CC3C=CC=CC=3)=NC1=2)N)=O
Computed Properties
- Exact Mass: 333.09375
- Monoisotopic Mass: 333.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 548.6°C at 760 mmHg
- Flash Point: 285.6°C
- Refractive Index: 1.714
- PSA: 58.69
Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
120354-28-1 (Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5-phenyl-2-(phenylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk